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It appears there has been a misunderstanding regarding the application of leico-4F. Our
comprehensive review of scientific literature indicates that leico-4F is a specialized organic
semiconductor material primarily used in the research and development of organic solar cells
(OSCs) and photodetectors. There is currently no evidence to suggest its use in any form of
disease-related research.

Therefore, the following application notes have been tailored to its established scientific
applications in the field of materials science and optoelectronics.

Application Notes: leico-4F in Organic Photovoltaics

Audience: Materials Scientists, Physicists, and Engineers in the field of Organic Electronics.
1. Introduction to leico-4F

leico-4F is a low band-gap, non-fullerene acceptor (NFA) with an A-D-A (Acceptor-Donor-
Acceptor) type structure. Its chemical name is 2,2'-[[4,4,9,9-Tetrakis(4-hexylphenyl)-4,9-
dihydro-s-indaceno[1,2-b:5,6-b"]dithiophene-2,7-diyl]bis[[4-[(2-ethylhexyl)oxy]-5,2-
thiophenediyllmethylidyne(5,6-difluoro-3-oxo-1H-indene-2,1(3H)-
diylidene)]]bis[propanedinitrile].[1] The key characteristics of leico-4F include its ability to
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absorb light in the near-infrared (NIR) region, with a maximum absorption around 860 nm.[1]
This property makes it particularly valuable for creating organic solar cells that can capture a
broader spectrum of sunlight.

The fluorination of the end-groups in leico-4F plays a crucial role in lowering its energy levels
and reducing its electronic bandgap, which in turn red-shifts its absorption spectrum.[2] This
modification also enhances 1-1t stacking, leading to improved charge transport properties
when blended with suitable donor materials.[2]

2. Key Applications

o High-Performance Organic Solar Cells (OSCs): leico-4F is a key component in the active
layer of high-efficiency bulk heterojunction (BHJ) OSCs. When blended with a suitable
polymer donor, such as PTB7-Th, it can achieve significant power conversion efficiencies
(PCEs).[3][4]

e Panchromatic Organic Photodetectors (OPDs): The broad absorption spectrum of leico-4F
makes it an excellent material for fabricating OPDs that are sensitive to a wide range of light
wavelengths, from the visible to the near-infrared.[1]

o Ternary Organic Solar Cells: Incorporating leico-4F as a third component in a
donor:acceptor blend can improve the overall efficiency of the solar cell by enhancing light
absorption and optimizing the morphology of the active layer.[1][5]

3. Quantitative Data Summary

The following table summarizes key performance metrics of organic solar cells utilizing leico-
4F as the non-fullerene acceptor.
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Short-
Power L Open-
. . Circuit N .
Donor Device Conversion Circuit Fill Factor
. L. Current
Material Structure Efficiency . Voltage (FF)
Density
(PCE) (Voc)
(Jsc)
ITO/ZNO/PTB
PTB7-Th 7-Th:IEICO- 12.8% 27.3 mA/cm?2 0.71V 66%
4F/MoOXx/Ag
glass/ITO/PE
DOT:PSS/PT B B B
PTB7-Th >11% Not Specified  Not Specified  Not Specified
B7-Th:IEICO-
4F/PDINO/AI
11.2% (with _ ,
N 17.1 mAcm-2  0.91V (with 72.5% (with
PBDB-T Not Specified ITIC, for )
. (with ITIC) ITIC) ITIC)
comparison)
9.56% (with
Ternary blend - N N
PTB7-Th ) 10wt% Not Specified  Not Specified  Not Specified
with PC71BM
IEICO-4F)

Note: The performance of organic solar cells is highly dependent on the specific fabrication

conditions and the choice of donor material.

4. Experimental Protocols

4.1. Fabrication of a PTB7-Th:leico-4F Organic Solar Cell

This protocol describes a general procedure for fabricating an inverted-structure organic solar

cell.

Materials:

e Indium Tin Oxide (ITO)-coated glass substrates

e Zinc Oxide (ZnO) nanoparticle solution
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PTB7-Th (Poly[[4,8-bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b"]dithiophene-2,6-diyl][3-fluoro-2-
[(2-ethylhexyl)carbonyl]thieno[3,4-b]thiophenediyl]])

leico-4F

Chlorobenzene (CB)

1-Chloronaphthalene (CN) (as solvent additive)
Molybdenum Oxide (MoOx)

Silver (Ag)

Procedure:

o Substrate Cleaning: Clean the ITO-coated glass substrates sequentially in an ultrasonic bath
with detergent, deionized water, acetone, and isopropyl alcohol for 20 minutes each.

Electron Transport Layer Deposition: Spin-coat a layer of ZnO nanoparticle solution onto the
ITO substrate and anneal at 200°C for 30 minutes.[6]

Active Layer Preparation:

o Prepare a blend solution of PTB7-Th and leico-4F in chlorobenzene at a concentration of
20 mg/ml.[4] The ratio of PTB7-Th to leico-4F can be optimized (e.g., 1:1.5 to 1:3).[7]

o Add a small percentage of 1-chloronaphthalene (e.g., 3% v/v) as a solvent additive to
control the blend morphology.

Active Layer Deposition: Spin-coat the active layer solution onto the ZnO layer in an inert
atmosphere (e.g., a glovebox). The spin speed and time should be optimized to achieve a
desired film thickness (e.g., 100 nm).[6]

Hole Transport Layer Deposition: Thermally evaporate a thin layer of MoOx (e.g., 10 nm) on
top of the active layer.

e Anode Deposition: Thermally evaporate a layer of Ag (e.g., 100 nm) as the top electrode.
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e Device Characterization: Measure the current-voltage (J-V) characteristics of the device
under simulated AM 1.5G solar illumination.

5. Visualization of Concepts
5.1. Energy Level Diagram for a PTB7-Th:leico-4F Solar Cell

The following diagram illustrates the alignment of the highest occupied molecular orbital
(HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels for the donor (PTB7-
Th) and acceptor (leico-4F), which is crucial for efficient charge separation and transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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